Cas no 1691613-34-9 (2-{(tert-butoxy)carbonylamino}-3,5-dimethylhexanoic acid)
2-{(tert-butoxy)carbonylamino}-3,5-dimethylhexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{(tert-butoxy)carbonylamino}-3,5-dimethylhexanoic acid
- EN300-1298214
- 1691613-34-9
- 2-{[(tert-butoxy)carbonyl]amino}-3,5-dimethylhexanoic acid
-
- Inchi: 1S/C13H25NO4/c1-8(2)7-9(3)10(11(15)16)14-12(17)18-13(4,5)6/h8-10H,7H2,1-6H3,(H,14,17)(H,15,16)
- InChI Key: MUSFSSXUJZCTRR-UHFFFAOYSA-N
- SMILES: O(C(NC(C(=O)O)C(C)CC(C)C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 259.17835828g/mol
- Monoisotopic Mass: 259.17835828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 75.6Ų
2-{(tert-butoxy)carbonylamino}-3,5-dimethylhexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1298214-1.0g |
2-{[(tert-butoxy)carbonyl]amino}-3,5-dimethylhexanoic acid |
1691613-34-9 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1298214-50mg |
2-{[(tert-butoxy)carbonyl]amino}-3,5-dimethylhexanoic acid |
1691613-34-9 | 50mg |
$647.0 | 2023-09-30 | ||
| Enamine | EN300-1298214-100mg |
2-{[(tert-butoxy)carbonyl]amino}-3,5-dimethylhexanoic acid |
1691613-34-9 | 100mg |
$678.0 | 2023-09-30 | ||
| Enamine | EN300-1298214-250mg |
2-{[(tert-butoxy)carbonyl]amino}-3,5-dimethylhexanoic acid |
1691613-34-9 | 250mg |
$708.0 | 2023-09-30 | ||
| Enamine | EN300-1298214-500mg |
2-{[(tert-butoxy)carbonyl]amino}-3,5-dimethylhexanoic acid |
1691613-34-9 | 500mg |
$739.0 | 2023-09-30 | ||
| Enamine | EN300-1298214-1000mg |
2-{[(tert-butoxy)carbonyl]amino}-3,5-dimethylhexanoic acid |
1691613-34-9 | 1000mg |
$770.0 | 2023-09-30 | ||
| Enamine | EN300-1298214-2500mg |
2-{[(tert-butoxy)carbonyl]amino}-3,5-dimethylhexanoic acid |
1691613-34-9 | 2500mg |
$1509.0 | 2023-09-30 | ||
| Enamine | EN300-1298214-5000mg |
2-{[(tert-butoxy)carbonyl]amino}-3,5-dimethylhexanoic acid |
1691613-34-9 | 5000mg |
$2235.0 | 2023-09-30 | ||
| Enamine | EN300-1298214-10000mg |
2-{[(tert-butoxy)carbonyl]amino}-3,5-dimethylhexanoic acid |
1691613-34-9 | 10000mg |
$3315.0 | 2023-09-30 |
2-{(tert-butoxy)carbonylamino}-3,5-dimethylhexanoic acid Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 2-{(tert-butoxy)carbonylamino}-3,5-dimethylhexanoic acid
Introduction to 2-{(tert-butoxy)carbonylamino}-3,5-dimethylhexanoic acid (CAS No. 1691613-34-9)
2-{(tert-butoxy)carbonylamino}-3,5-dimethylhexanoic acid (CAS No. 1691613-34-9) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected amino acid, is characterized by its unique structure, which includes a tert-butoxycarbonyl (Boc) protecting group and two methyl substituents on the hexanoic acid backbone. The presence of these functional groups imparts specific chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.
The tert-butoxycarbonyl (Boc) protecting group is widely used in peptide synthesis and organic chemistry due to its stability under mild conditions and ease of removal with acids such as trifluoroacetic acid (TFA). This feature allows for the selective protection of amino groups during complex multi-step syntheses, ensuring that other reactive functionalities remain intact. The 3,5-dimethyl substituents on the hexanoic acid backbone contribute to the compound's hydrophobicity and can influence its biological activity and pharmacokinetic properties.
Recent advancements in medicinal chemistry have highlighted the importance of 2-{(tert-butoxy)carbonylamino}-3,5-dimethylhexanoic acid in the development of novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. One notable example is its use in the synthesis of small molecules that target specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes play crucial roles in the production of pro-inflammatory mediators, making them attractive targets for drug discovery.
In addition to its anti-inflammatory properties, 2-{(tert-butoxy)carbonylamino}-3,5-dimethylhexanoic acid has also been explored for its potential as an anticancer agent. Research has demonstrated that certain derivatives can selectively inhibit cancer cell proliferation by disrupting key signaling pathways involved in cell growth and survival. For example, a study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited significant cytotoxicity against various human cancer cell lines, including breast, lung, and colon cancer cells.
The versatility of 2-{(tert-butoxy)carbonylamino}-3,5-dimethylhexanoic acid extends beyond its direct biological activities. It serves as a valuable building block for the synthesis of more complex molecules with diverse therapeutic applications. For instance, it can be used to create prodrugs that are activated under specific physiological conditions, enhancing their efficacy and reducing side effects. Prodrugs are particularly useful in improving the pharmacokinetic properties of drugs, such as their solubility and bioavailability.
Furthermore, the compound's structural features make it suitable for conjugation with other bioactive molecules or nanoparticles. This approach has been employed to develop targeted drug delivery systems that can specifically deliver therapeutic agents to diseased tissues while minimizing exposure to healthy cells. Such systems have shown promise in improving treatment outcomes and reducing toxicity associated with conventional chemotherapy.
In conclusion, 2-{(tert-butoxy)carbonylamino}-3,5-dimethylhexanoic acid (CAS No. 1691613-34-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and chemical properties make it an essential intermediate in the synthesis of bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the development of innovative treatments for various diseases.
1691613-34-9 (2-{(tert-butoxy)carbonylamino}-3,5-dimethylhexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)